Cas no 111724-62-0 (5-Oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-7-carbaldehyde)
111724-62-0 structure
Product Name:5-Oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-7-carbaldehyde
CAS No:111724-62-0
MF:C13H11NO2
MW:213.231943368912
MDL:MFCD03198261
CID:1069440
PubChem ID:284217
Update Time:2025-04-20
5-Oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-7-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxo-3,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-1-carbaldehyde
- 5-Oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-7-carbaldehyde
- 1h,5h-benzo[ij]quinolizine-7-carboxaldehyde, 2,3-dihydro-5-oxo-
- 3-Oxo-6,7-dihydro-3H,5H-pyrido[3,2,1-ij]chinolin-1-carbaldehyd
- 3-oxo-6,7-dihydro-3H,5H-pyrido[3,2,1-ij]quinoline-1-carbaldehyde
- AC1L60CO
- AC1Q6MSO
- AR-1C3189
- CTK4A7478
- NSC140007
- SBB050300
- ST5427964
- NSC144004
- NSC144002
- 1H,5H-benzo[ij]quinolizine-7-carboxaldehyde, 2,3-dihydro-5
- 5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-7-carbaldehyde(SALTDATA: FREE)
- NSC-140007
- SR-01000293686-1
- LS-03473
- 2-oxo-1-azatricyclo[7.3.1.05,13]trideca-3,5,7,9(13)-tetraene-4-carbaldehyde
- DTXSID80300919
- 111724-62-0
- ALBB-010280
- MFCD03198261
- NSC-144002
- AKOS003296993
- SR-01000293686
- 2-OXO-1-AZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-3,5,7,9(13)-TETRAENE-4-CARBALDEHYDE
- NSC-144004
- ZINC01058322
- 5-Oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-7-carbaldehyde
-
- MDL： MFCD03198261
- Inchi： 1S/C13H11NO2/c15-8-10-7-12(16)14-6-2-4-9-3-1-5-11(10)13(9)14/h1,3,5,7-8H,2,4,6H2
- InChI Key： FVZYAROQZUKQBQ-UHFFFAOYSA-N
- SMILES： O=C1C=C(C=O)C2=CC=CC3CCCN1C=32
Computed Properties
- Exact Mass: 213.07903
- Monoisotopic Mass: 213.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
5-Oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-7-carbaldehyde Security Information
- HazardClass：IRRITANT
5-Oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-7-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E588988-50mg |
5-Oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-7-carbaldehyde |
111724-62-0 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E588988-100mg |
5-Oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-7-carbaldehyde |
111724-62-0 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E588988-500mg |
5-Oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-7-carbaldehyde |
111724-62-0 | 500mg |
$ 80.00 | 2022-06-05 | ||
| abcr | AB220038-1 g |
5-Oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-7-carbaldehyde; 95% |
111724-62-0 | 1g |
€95.50 | 2022-03-25 | ||
| abcr | AB220038-5 g |
5-Oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-7-carbaldehyde; 95% |
111724-62-0 | 5g |
€215.50 | 2022-03-25 | ||
| Matrix Scientific | 061116-500mg |
5-Oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-7-carbaldehyde |
111724-62-0 | 500mg |
$158.00 | 2023-09-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-290970-100 mg |
5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-7-carbaldehyde, |
111724-62-0 | 100MG |
￥752.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-290970-100mg |
5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-7-carbaldehyde, |
111724-62-0 | 100mg |
￥752.00 | 2023-09-05 | ||
| abcr | AB220038-1g |
5-Oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-7-carbaldehyde, 95%; . |
111724-62-0 | 95% | 1g |
€137.20 | 2024-04-20 | |
| 1PlusChem | 1P0079DY-1g |
1h,5h-benzo[ij]quinolizine-7-carboxaldehyde, 2,3-dihydro-5-oxo- |
111724-62-0 | 95% | 1g |
$101.00 | 2025-02-21 |
5-Oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-7-carbaldehyde Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
111724-62-0 (5-Oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-7-carbaldehyde) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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